(Z)-4-chloro-N-(4-(4-methoxyphenyl)-3-morpholinothiazol-2(3H)-ylidene)aniline

Specification

• CAS No.: 898439-92-4
• Molecular Formula: C20H20ClN3O2S
• Molecular Weight: 401.91
• IUPAC Name: N-(4-chlorophenyl)-4-(4-methoxyphenyl)-3-morpholin-4-yl-1,3-thiazol-2-imine
• Standard InChI: InChI=1S/C20H20ClN3O2S/c1-25-18-8-2-15(3-9-18)19-14-27-20(22-17-6-4-16(21)5-7-17)24(19)23-10-12-26-13-11-23/h2-9,14H,10-13H2,1H3
• Standard InChI Key: UYZMRGROWYKCQP-XDOYNYLZSA-N
• SMILES: COC1=CC=C(C=C1)C2=CSC(=NC3=CC=C(C=C3)Cl)N2N4CCOCC4

Introduction

(Z)-4-chloro-N-(4-(4-methoxyphenyl)-3-morpholinothiazol-2(3H)-ylidene)aniline is a complex organic compound that belongs to the class of substituted anilines. It features a chloro substituent on the aromatic ring and a morpholinothiazole moiety, which is notable for its potential biological activity. This compound is of interest in medicinal chemistry due to its diverse pharmacological properties, which are enhanced by the presence of the morpholinothiazole group.

Key Structural Data

Property	Value
CAS Number	898439-92-4
Molecular Formula	C$_{20}$H$_{20}$ClN$_{3}$O$_{2}$S
Molecular Weight	401.9 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Chemical Reactivity

The reactivity of this compound is influenced by both electron-donating and electron-withdrawing groups present in its structure, affecting reaction rates and pathways. It can participate in various chemical reactions typical for substituted anilines.

Potential Applications

(Z)-4-chloro-N-(4-(4-methoxyphenyl)-3-morpholinothiazol-2(3H)-ylidene)aniline has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting various biological pathways. Its structure suggests utility in drug discovery and development, especially for novel therapeutic agents.

Biological Activity

While specific mechanisms for this compound are not extensively documented, compounds with similar structures often exhibit mechanisms involving interactions with biological targets. Experimental studies, including binding affinity studies and functional assays, would be necessary to elucidate its precise mechanism of action.

Research Findings and Future Directions

Research on (Z)-4-chloro-N-(4-(4-methoxyphenyl)-3-morpholinothiazol-2(3H)-ylidene)aniline is ongoing, with a focus on exploring its pharmacological properties and potential therapeutic applications. The compound's design is often inspired by the need for novel agents targeting specific biological pathways, making it a subject of interest in both research and industrial contexts within organic chemistry and pharmacology.

Data Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
(Z)-4-chloro-N-(4-(4-methoxyphenyl)-3-morpholinothiazol-2(3H)-ylidene)aniline	C$_{20}$H$_{20}$ClN$_{3}$O$_{2}$S	401.9 g/mol	Medicinal Chemistry, Drug Discovery
(Z)-4-chloro-N-(4-methyl-3-morpholinothiazol-2(3H)-ylidene)aniline hydrochloride	Not specified	Not specified	Pharmaceutical Development, Biological Pathways
N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives	Not specified	Not specified	Antimicrobial, Anticancer Agents